Cas no 220155-94-2 (Sulfonium, tris[4-(1,1-dimethylethyl)phenyl]-, 1,1,1-trifluoromethanesulfonate (1:1))

• Product Name: Sulfonium, tris[4-(1,1-dimethylethyl)phenyl]-, 1,1,1-trifluoromethanesulfonate (1:1)
• CAS No: 220155-94-2
• MF: C₃₀H₃₉S+^.CO₃F₃S-
• MW: 580.765
• CID: 4548188
• Update Time: 2025-10-30

Sulfonium, tris[4-(1,1-dimethylethyl)phenyl]-, 1,1,1-trifluoromethanesulfonate (1:1) Chemical and Physical Properties

Names and Identifiers

• Sulfonium, tris[4-(1,1-dimethylethyl)phenyl]-, 1,1,1-trifluoromethanesulfonate (1:1)

Additional information on Sulfonium, tris[4-(1,1-dimethylethyl)phenyl]-, 1,1,1-trifluoromethanesulfonate (1:1)

Recent Advances in Sulfonium, tris[4-(1,1-dimethylethyl)phenyl]-, 1,1,1-trifluoromethanesulfonate (1:1) (CAS: 220155-94-2) Research

Sulfonium, tris[4-(1,1-dimethylethyl)phenyl]-, 1,1,1-trifluoromethanesulfonate (1:1) (CAS: 220155-94-2) is a specialized sulfonium salt that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique tris(tert-butyl)phenyl sulfonium cation and trifluoromethanesulfonate anion, has demonstrated promising applications in photopolymerization, catalysis, and as a photoacid generator (PAG) in advanced material sciences. Recent studies have explored its potential in drug delivery systems and as a key intermediate in the synthesis of bioactive molecules.

One of the most notable advancements in the research of this compound is its role in photoinitiated polymerization processes. A 2023 study published in the Journal of Polymer Science highlighted its efficiency as a cationic photoinitiator, enabling the rapid polymerization of epoxides and vinyl ethers under UV irradiation. The study emphasized the compound's high thermal stability and low toxicity, making it a viable alternative to traditional photoinitiators in biomedical applications such as dental resins and tissue engineering scaffolds.

In the realm of catalysis, Sulfonium, tris[4-(1,1-dimethylethyl)phenyl]-, 1,1,1-trifluoromethanesulfonate (1:1) has been investigated for its ability to facilitate C-C and C-N bond-forming reactions. Research published in Advanced Synthesis & Catalysis (2024) demonstrated its efficacy in promoting Friedel-Crafts alkylation reactions under mild conditions, with yields exceeding 90%. The study attributed this performance to the compound's strong Lewis acid character, derived from the trifluoromethanesulfonate anion, which enhances electrophilic activation of substrates.

Beyond its applications in materials science and catalysis, this sulfonium salt has also shown potential in pharmaceutical research. A recent preprint on bioRxiv (2024) explored its use as a photoactivatable prodrug for targeted cancer therapy. The study reported that the compound could release cytotoxic agents upon exposure to specific wavelengths of light, minimizing off-target effects. Preliminary in vitro assays indicated significant cytotoxicity against breast cancer cell lines (MCF-7) with minimal impact on healthy cells, suggesting a promising avenue for further development.

Despite these advancements, challenges remain in the large-scale synthesis and purification of Sulfonium, tris[4-(1,1-dimethylethyl)phenyl]-, 1,1,1-trifluoromethanesulfonate (1:1). A 2023 review in Organic Process Research & Development highlighted the need for optimized synthetic protocols to improve yield and reduce byproducts. Additionally, further studies are required to fully elucidate its pharmacokinetic and toxicological profiles for biomedical applications.

In conclusion, Sulfonium, tris[4-(1,1-dimethylethyl)phenyl]-, 1,1,1-trifluoromethanesulfonate (1:1) (CAS: 220155-94-2) represents a versatile compound with broad applications in chemical biology and pharmaceutical research. Its unique properties as a photoinitiator, catalyst, and potential prodrug underscore its value in advancing both material sciences and therapeutic strategies. Future research should focus on addressing synthesis challenges and expanding its utility in targeted drug delivery systems.